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Introduction

TIS108 is a potent and specific inhibitor of strigolactone (SL) biosynthesis, a class of
carotenoid-derived phytohormones that play a pivotal role in regulating various aspects of plant
growth and development.[1][2][3][4] By blocking the production of endogenous SLs, TIS108
provides a powerful tool for elucidating the physiological functions of these hormones and their
intricate crosstalk with other plant growth regulators. These application notes provide detailed
protocols and quantitative data to guide researchers in designing and conducting experiments
involving the combined use of TIS108 and other key phytohormones.

TIS108 treatment typically results in phenotypes characteristic of SL-deficient mutants,
including increased shoot branching, inhibited root hair elongation, and altered root system
architecture.[2][3][4] The synthetic strigolactone analog GR24 is often used in conjunction with
TIS108 to perform rescue experiments, confirming that the observed phenotypes are indeed
due to SL deficiency.[2][3][4]

Data Summary: Quantitative Effects of TIS108 and
Interactions with Other Regulators
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The following tables summarize the quantitative effects of TIS108 on various plant species and
the outcomes of its combined application with other plant growth regulators.

Table 1: Morphological and Physiological Effects of TIS108 Treatment

. TIS108 Fold/Percen
Plant Tissue/Orga . Observed Reference(s
) Concentrati tage
Species n Effect )
on Change
) ) Increased Dose-
Arabidopsis
) Shoots 1-3 uM number of dependent [3114]
thaliana )
branches increase
] ) Repressed o
Arabidopsis ) Significant
) Roots 3uM root hair ] [3][4]
thaliana ] reduction
elongation
) Roots and ) o
Rice (Oryza Concentratio Reduced SL Significant
) Root ) [2]
sativa) n-dependent levels reduction
Exudates
~1.5-fold
Cherry Increased )
Stems 10 uM increase at [5]
Rootstocks stem length
30 DAT
Cotton ) )
] ] -~ Impeded fiber  Thinner cell
(Gossypium Fibers Not specified ] [6]
] elongation walls
hirsutum)

Table 2: Gene Expression Changes in Response to TIS108 Treatment in Arabidopsis thaliana
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TIS108
. . . Fold Reference(s
Gene Function Concentrati  Regulation
Change )
on
SL - Increased
MAX3 ) ) Not specified Upregulated [2][4]
Biosynthesis MRNA levels
SL N Increased
MAX4 ) ) Not specified Upregulated [21[4]
Biosynthesis MRNA levels
MAX2 SL Signaling Not specified No change - [4]

Table 3: Interactions of TIS108 with Other Plant Growth Regulators
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Co-applied
. TIS108 )
Co-applied Plant . Regulator Combined Reference(s
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Regulator Species Concentrati  Effect )
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Rescued the
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) ) branching
GR24 Arabidopsis o
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(synthetic SL)  thaliana _
root hair
elongation
phenotypes
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Kinetin ] N N promoted
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(Cytokinin) ) adventitious
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shoot
formation
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) ) Endogenous content in [819]
Acid (JA) sativa) spray)
roots
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resistance,
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Experimental Protocols

The following protocols provide a framework for investigating the interaction between TIS108
and other plant growth regulators. Researchers should optimize concentrations and treatment
durations for their specific plant species and experimental system.

Protocol 1: Co-application of TIS108 and GR24 for
Phenotype Rescue in Arabidopsis thaliana

Objective: To confirm that a phenotype induced by TIS108 is due to strigolactone deficiency.
Materials:

o Arabidopsis thaliana seeds (wild-type)

e Murashige and Skoog (MS) medium including vitamins

e Sucrose

e Agar

e Petri dishes (9 cm)

e TIS108 stock solution (e.g., 10 mM in DMSO)

o GR24 stock solution (e.g., 5 mM in acetone)

» Sterile water

Growth chamber

Methodology:
e Prepare MS agar medium (0.8% agar, 1% sucrose) and autoclave.

e Cool the medium to approximately 50-60°C.
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e Add TIS108 and/or GR24 to the desired final concentrations (e.g., 3 uM TIS108, 5 uM
GR24). Ensure the final concentration of the solvent (DMSO/acetone) is consistent across all
treatments, including the control.

e Pour the medium into sterile Petri dishes and allow them to solidify.
« Sterilize Arabidopsis seeds and sow them on the plates.
 Stratify the seeds at 4°C for 2-3 days in the dark.

o Transfer the plates to a growth chamber with appropriate light and temperature conditions
(e.g., 16h light/8h dark cycle at 22°C).

o Observe and quantify the desired phenotypes (e.g., number of rosette branches, primary
root length, root hair length) at specified time points.[3][4]

Protocol 2: Investigating the Interaction of TIS108 and
Cytokinin on Adventitious Shoot Formation

Obijective: To study the combined effect of strigolactone inhibition and cytokinin application on
shoot regeneration.

Materials:

Explants from the desired plant species (e.g., ipecac internodal segments)

e Basal medium for tissue culture (e.g., MS medium)

e Sucrose

e Gelling agent (e.g., agar, gellan gum)

e TIS108 stock solution

¢ Kinetin (or other cytokinin) stock solution

o Sterile culture vessels
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e Laminar flow hood

Methodology:

Prepare the tissue culture medium with appropriate concentrations of TIS108 and/or kinetin.

[7]
o Prepare and sterilize the plant explants.

o Place the explants onto the prepared medium in sterile culture vessels under a laminar flow
hood.

 Incubate the cultures under controlled conditions (light, temperature).
e Regularly subculture the explants to fresh medium if required.

o After a defined period (e.g., 8 weeks), count the number of adventitious shoots formed per
explant.[7]

Protocol 3: Analysis of Root System Architecture in
Response to TIS108

Objective: To quantify the effect of TIS108 on primary root growth, lateral root formation, and
root hair development.

Materials:

Arabidopsis thaliana or other small seedling species

Square Petri dishes

MS medium with 0.8% agar

TIS108 stock solution

Scanner or camera for imaging

Image analysis software (e.g., ImageJ)
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Methodology:

e Prepare MS agar plates containing various concentrations of TIS108 (e.g., O uM, 1 uM, 3
MM, 5 uM).

o Germinate seeds on a nylon mesh placed on a control MS plate.

o After a few days of growth (e.g., 4 days), transfer the seedlings to the TIS108-containing
plates.[20][21]

o Place the plates vertically in a growth chamber to allow roots to grow along the agar surface.
e Image the plates at regular intervals.

o Use image analysis software to measure primary root length, number and density of lateral
roots, and root hair length.[22][23][24]

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the signaling pathways
and experimental workflows described in these application notes.

Strigolactone Biosynthesis Strigolactone Signaling

Click to download full resolution via product page

Caption: TIS108 mode of action in the strigolactone biosynthesis and signaling pathway.
Caption: General experimental workflow for TIS108 co-treatment studies.
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Caption: Overview of strigolactone pathway crosstalk with other phytohormones.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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